11-[(4-Hydroxyphenyl)sulfanyl]undecanoic acid

• CAS No.: 188926-16-1
• Molecular Formula: C17H26O3S
• Molecular Weight: 310.5 g/mol
• IUPAC Name: 11-(4-hydroxyphenyl)sulfanylundecanoic acid
• InChI: InChI=1S/C17H26O3S/c18-15-10-12-16(13-11-15)21-14-8-6-4-2-1-3-5-7-9-17(19)20/h10-13,18H,1-9,14H2,(H,19,20)
• InChI Key: IKMOUOCFPUFKKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)SCCCCCCCCCCC(=O)O

Description

11-[(4-Hydroxyphenyl)sulfanyl]undecanoic acid is a compound that features a hydroxyphenyl group attached to an undecanoic acid chain via a sulfanyl linkage

Preparation Methods

The synthesis of 11-[(4-Hydroxyphenyl)sulfanyl]undecanoic acid can be achieved through several routes. One common method involves the reaction of undecanoic acid with 4-hydroxythiophenol in the presence of a suitable catalyst. The reaction typically requires controlled conditions, such as specific temperatures and pH levels, to ensure the desired product is obtained with high yield and purity .

Chemical Reactions Analysis

11-[(4-Hydroxyphenyl)sulfanyl]undecanoic acid undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, resulting in the conversion of the sulfanyl group to a thiol group.

Substitution: The hydroxyphenyl group can undergo electrophilic aromatic substitution reactions, where substituents like halogens or nitro groups can be introduced using appropriate reagents and conditions.

Scientific Research Applications

11-[(4-Hydroxyphenyl)sulfanyl]undecanoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound’s ability to interact with biological molecules makes it useful in studying enzyme mechanisms and protein-ligand interactions.

Medicine: Its potential antifungal properties are being explored for the development of new therapeutic agents.

Industry: The compound can be used in the formulation of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 11-[(4-Hydroxyphenyl)sulfanyl]undecanoic acid involves its interaction with various molecular targets. In biological systems, it can modulate the activity of enzymes and proteins by binding to their active sites or altering their conformation. This interaction can affect cellular processes such as metabolism, signal transduction, and gene expression .

Comparison with Similar Compounds

11-[(4-Hydroxyphenyl)sulfanyl]undecanoic acid can be compared with other similar compounds, such as:

Undecanoic acid: A saturated medium-chain fatty acid with known antifungal properties.

4-Hydroxythiophenol: A compound with a hydroxyphenyl group attached to a thiol group, used in various chemical syntheses.

11-Mercaptoundecanoic acid: Similar to this compound but with a mercapto group instead of a hydroxyphenyl group.